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Compound of Interest

Compound Name: vU0361747

Cat. No.: B611734

An In-depth Examination of a Pure mGlu5 Positive Allosteric Modulator

VU0361747 is a significant research compound in the field of neuroscience, specifically
targeting the metabotropic glutamate receptor 5 (mGIlu5). As a positive allosteric modulator
(PAM), it enhances the receptor's response to the endogenous ligand, glutamate, without
directly activating the receptor on its own. This property of being a "pure" PAM is crucial, as it
has been shown to provide robust efficacy in preclinical models without the adverse effects,
such as seizures, that can be associated with mGlu5 PAMs possessing intrinsic allosteric
agonist activity[1]. This technical guide provides a comprehensive overview of the
pharmacology of VU0361747, including its mechanism of action, quantitative data, and the
experimental protocols used for its characterization.

Core Pharmacology and Quantitative Data

VU0361747's primary mechanism of action is the positive allosteric modulation of the mGlu5
receptor. This receptor is a G-protein coupled receptor (GPCR) that primarily signals through
the Gaq pathway. Upon activation by glutamate, mGlu5 initiates a signaling cascade that leads
to the mobilization of intracellular calcium and the activation of various downstream effectors.
As a PAM, VYU0361747 binds to a topographically distinct site on the mGlu5 receptor from the
glutamate binding site, inducing a conformational change that increases the affinity and/or
efficacy of glutamate.

While specific Emax and fold-shift values for VU0361747 are not readily available in the public
domain, its potency has been characterized relative to other compounds.
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Signaling Pathway of mGlu5 Activation

The activation of the mGIlu5 receptor by glutamate, and its potentiation by VU0361747, initiates
the Gaq signaling cascade. This pathway is fundamental to the physiological effects mediated
by mGlu5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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